Cas no 898754-97-7 ([2-(azetidin-1-ylmethyl)phenyl]-(4-bromo-3-fluorophenyl)methanone)

[2-(azetidin-1-ylmethyl)phenyl]-(4-bromo-3-fluorophenyl)methanone structure
898754-97-7 structure
Product Name:[2-(azetidin-1-ylmethyl)phenyl]-(4-bromo-3-fluorophenyl)methanone
CAS No:898754-97-7
MF:C17H15BrFNO
MW:348.209507226944
CID:1946469
PubChem ID:24725317
Update Time:2025-09-22

[2-(azetidin-1-ylmethyl)phenyl]-(4-bromo-3-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • [2-(azetidin-1-ylmethyl)phenyl]-(4-bromo-3-fluorophenyl)methanone
    • CTK5G3950
    • AG-H-63741
    • 2'-Azetidinomethyl-4-bromo-3-fluorobenzophenone
    • 2'-AZETIDIN-1-YLMETHYL-4-BROMO-3-FLUOROBENZOPHENONE
    • DTXSID80643712
    • 898754-97-7
    • {2-[(Azetidin-1-yl)methyl]phenyl}(4-bromo-3-fluorophenyl)methanone
    • 1-{[2-(4-BROMO-3-FLUOROBENZOYL)PHENYL]METHYL}AZETIDINE
    • AKOS016020728
    • [2-(1-Azetidinylmethyl)phenyl](4-bromo-3-fluorophenyl)methanone
    • (2-(Azetidin-1-ylmethyl)phenyl)(4-bromo-3-fluorophenyl)methanone
    • SB51610
    • MDL: MFCD03842600
    • Inchi: 1S/C17H15BrFNO/c18-15-7-6-12(10-16(15)19)17(21)14-5-2-1-4-13(14)11-20-8-3-9-20/h1-2,4-7,10H,3,8-9,11H2
    • InChI Key: OGAVKDGYZRFLAX-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1F)C(C1=CC=CC=C1CN1CCC1)=O

Computed Properties

  • Exact Mass: 347.03200
  • Monoisotopic Mass: 347.03210Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.457
  • Boiling Point: 453.2°C at 760 mmHg
  • Flash Point: 227.9°C
  • Refractive Index: 1.621
  • PSA: 20.31000
  • LogP: 3.96280

[2-(azetidin-1-ylmethyl)phenyl]-(4-bromo-3-fluorophenyl)methanone Pricemore >>

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